Cas no 1805430-20-9 (Methyl 6-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-acetate)

• Product Name: Methyl 6-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-acetate
• CAS No: 1805430-20-9
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• CID: 4873769
• Update Time: 2025-05-26

Methyl 6-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-acetate

• Inchi： 1S/C10H8F2N2O3/c1-17-8(16)3-6-7(15)2-5(4-13)14-9(6)10(11)12/h2,10H,3H2,1H3,(H,14,15)
• InChI Key： VRUCAQIHPOFQSH-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C=C(C#N)N1)=O)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 471
• XLogP3: 0.5
• Topological Polar Surface Area: 79.2

Additional information on Methyl 6-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-acetate

Recent Advances in the Study of Methyl 6-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-acetate (CAS: 1805430-20-9)

Methyl 6-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-acetate (CAS: 1805430-20-9) is a pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features including a cyano group, difluoromethyl moiety, and hydroxyl group, has shown promising potential in various pharmaceutical applications. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a compound of interest for researchers in drug discovery and development.

The synthesis of Methyl 6-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-acetate has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step synthetic routes involving key intermediates such as 6-cyano-2-(difluoromethyl)-4-hydroxypyridine, which is subsequently esterified to yield the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been utilized to characterize the compound and confirm its structural integrity. These methodological advancements have facilitated the production of high-quality batches for further biological evaluation.

In terms of biological activity, Methyl 6-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-acetate has demonstrated notable inhibitory effects on specific enzymatic targets. Preliminary in vitro studies suggest that the compound may act as a potent inhibitor of kinases involved in inflammatory pathways, positioning it as a potential candidate for the development of anti-inflammatory drugs. Additionally, its unique chemical structure allows for interactions with various biological macromolecules, which could be exploited for targeted therapies in diseases such as cancer and autoimmune disorders.

Recent pharmacological evaluations have further explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed favorable bioavailability and metabolic stability, which are critical for its progression into preclinical trials. However, challenges such as potential toxicity and off-target effects remain to be addressed, necessitating further optimization of the compound's structure and formulation.

The therapeutic potential of Methyl 6-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-acetate extends beyond its immediate biological activities. Researchers are investigating its use as a building block for the synthesis of more complex drug molecules. Its reactive functional groups, such as the cyano and hydroxyl groups, provide versatile sites for chemical modifications, enabling the development of derivatives with enhanced pharmacological properties. This approach aligns with the growing trend in medicinal chemistry to leverage modular synthetic strategies for drug discovery.

In conclusion, Methyl 6-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-acetate (CAS: 1805430-20-9) represents a promising compound in the field of chemical biology and medicinal chemistry. Its optimized synthesis, notable biological activity, and potential therapeutic applications underscore its value as a subject of ongoing research. Future studies should focus on addressing the remaining challenges, such as toxicity and specificity, to fully realize its potential in drug development. As the scientific community continues to explore this compound, it is expected to contribute significantly to the advancement of targeted therapies and innovative pharmaceutical solutions.